Cas no 158223-16-6 (2-Naphthalenamine,1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1), (2S)-)

• Product Name: 2-Naphthalenamine,1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1), (2S)-
• CAS No: 158223-16-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD01862162
• CID: 108053
• PubChem ID: 44784958
• Update Time: 2025-04-18

2-Naphthalenamine,1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1), (2S)-
• (R)-(+)-7-METHOXY-2-AMINOTETRALIN
• (S)-7-Methoxy-2-aminotetralin hydrochloride
• 2-NaphthalenaMine,1,2,3,4-tetrahydro-7-Methoxy-,hydrochloride,(2S)
• (S)-7-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride
• 2-NaphthalenaMine, 1,2,3,4-tetrahydro-7-Methoxy-, hydrochloride, (2S)-
• SCHEMBL6400112
• 158223-16-6
• PMBXUCCIODNPGO-PPHPATTJSA-N
• MFCD01862162
• CS-0337043
• PD016904
• (S)-7-MeO-DPAT hydrochloride
• (2S)-7-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• (S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• E98710
• 2-Naphthalenamine, 1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1), (2S)-

• MDL： MFCD01862162
• Inchi： 1S/C11H15NO.ClH/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11;/h3,5,7,10H,2,4,6,12H2,1H3;1H/t10-;/m0./s1
• InChI Key： PMBXUCCIODNPGO-PPHPATTJSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)C[C@H](CC2)N

Computed Properties

• Exact Mass: 213.09200
• Monoisotopic Mass: 213.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Boiling Point: 299.6°C at 760 mmHg
• Flash Point: 139.7°C
• PSA: 35.25000
• LogP: 3.01350